Cas no 114838-47-0 (3-(1-Phenylethyl)benzo[b]thiophene)

3-(1-Phenylethyl)benzo[b]thiophene structure
114838-47-0 structure
Product Name:3-(1-Phenylethyl)benzo[b]thiophene
CAS No:114838-47-0
MF:C16H14S
MW:238.347362995148
CID:1093734
PubChem ID:15645536
Update Time:2025-04-20

3-(1-Phenylethyl)benzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

    • 3-(1-Phenylethyl)benzo[b]thiophene
    • 3-(1-phenylethyl)-1-benzothiophene
    • 114838-47-0
    • Inchi: 1S/C16H14S/c1-12(13-7-3-2-4-8-13)15-11-17-16-10-6-5-9-14(15)16/h2-12H,1H3
    • InChI Key: JASZWJZMLKUIQF-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC1=2)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 238.08162162g/mol
  • Monoisotopic Mass: 238.08162162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 28.2Ų

3-(1-Phenylethyl)benzo[b]thiophene Pricemore >>

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